Cas no 1005305-10-1 (N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide)

• Product Name: N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide
• CAS No: 1005305-10-1
• MF: C₁₉H₂₂N₂O₆S
• MW: 406.452784061432
• CID: 5507028
• Update Time: 2025-07-17

N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide
• N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide

• Inchi： 1S/C19H22N2O6S/c1-25-15-9-13(10-16(12-15)26-2)19(22)20-17-11-14(5-6-18(17)27-3)21-7-4-8-28(21,23)24/h5-6,9-12H,4,7-8H2,1-3H3,(H,20,22)
• InChI Key： ALTHHTJUMCCBSY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide

Comprehensive Overview of N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide (CAS 1005305-10-1)

N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide, identified by its CAS number 1005305-10-1, is a sophisticated synthetic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a thiazolidine dioxide moiety with a dimethoxybenzamide group, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its possible role in modulating enzymatic pathways and receptor interactions, which could pave the way for novel drug development.

The compound's molecular structure is characterized by the presence of multiple methoxy groups and a sulfonyl-containing heterocycle, contributing to its distinct physicochemical properties. These attributes influence its solubility, stability, and bioavailability, which are critical factors in drug formulation. Recent studies have explored its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeting precision medicine and personalized therapies. Such applications are highly relevant to contemporary research on autoimmune diseases and cancer treatment, areas where users frequently search for breakthroughs.

From a synthetic chemistry perspective, the preparation of CAS 1005305-10-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require meticulous optimization to achieve high yields and purity, topics often queried by chemists in academic and industrial forums. The compound's structure-activity relationship (SAR) is another hot topic, as researchers aim to correlate its substituent effects with biological efficacy. This aligns with the growing demand for computational chemistry tools to predict molecular behavior, a frequently searched subject in AI-driven drug discovery.

In the context of drug discovery, N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,5-dimethoxybenzamide exemplifies the shift toward small-molecule therapeutics with targeted action. Its potential to interact with protein targets involved in cell signaling has spurred investigations into its pharmacokinetic profile, another trending search term among pharmacologists. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a candidate for repurposing studies, a strategy gaining traction in cost-effective drug development.

Beyond its biomedical relevance, the compound's analytical characterization—using techniques like HPLC, NMR, and mass spectrometry—is a recurring theme in scientific literature. These methods are essential for quality control and regulatory compliance, topics frequently explored by analytical chemists. The integration of machine learning in spectral analysis further enhances its appeal, resonating with searches for AI in chemistry.

In summary, CAS 1005305-10-1 represents a convergence of structural ingenuity and therapeutic potential, addressing key questions in modern drug research. Its study reflects broader trends such as rational drug design, green chemistry, and interdisciplinary collaboration, making it a compelling subject for both researchers and search engines alike.